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Compound of Interest

Compound Name: Barium chloride monohydrate

Cat. No.: B052603

An In-depth Technical Guide to the Physical and Chemical Properties of Barium Chloride
Monohydrate (BaClz-Hz20)

This technical guide provides a comprehensive overview of the core physical and chemical
properties of barium chloride monohydrate (BaClz-H20). It is intended for researchers,
scientists, and professionals in drug development who require detailed information on this
compound. This document summarizes key quantitative data, outlines experimental protocols
for property determination, and visualizes relevant chemical processes.

Physical Properties

Barium chloride monohydrate is an intermediate hydrate of barium chloride, existing
between the more common dihydrate (BaClz-2H20) and the anhydrous form (BaClz).[1] Itis a
white solid at room temperature.[2] Key physical data for the monohydrate and its related forms
are presented below for comparative analysis.

Quantitative Physical Data

The following table summarizes the key physical properties of barium chloride and its hydrates.
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Barium Chloride

Barium Chloride

Anhydrous Barium

Property Monohydrate Dihydrate .
Chloride (BaCl2)
(BaCl2-H20) (BaCl2-2H20)
Molecular Weight 226.25 g/mol [3] 244.26 g/mol [4][5] 208.23 g/mol [1][5]
_ _ White crystalline _
Appearance White Solid ] White powder[1]
solid[4]
) Data not readily
Density ) 3.097 g/cm3[1][6] 3.856 g/cm?3[1][6]
available
Becomes
. ) Loses water to
Melting Point monohydrate >55 °C; 962 °C[1][7]
become anhydrous
anhydrous >121 °CJ[1]
Boiling Point Decomposes Decomposes 1560 °C[1][7]
) o Orthorhombic
Crystal Structure Orthorhombic[3] Monoclinic[5][7] )
(Cotunnite type)[1]

Solubility

Barium chloride is known for its solubility in water, a property that is dependent on temperature.

It is also soluble in methanol but insoluble in ethanol and ethyl acetate.[7][8]

Solvent Solubility Temperature (°C)

Water 31.2 g/ 100 mL 0

Water 35.8 g/ 100 mL 20

Water 59.4 g /100 mL 100

Methanol Soluble -

Ethanol Insoluble -

Acetone Insoluble -

Ethyl Acetate Insoluble -
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Note: Solubility data is for the anhydrous form, but is indicative of the behavior of the hydrates
in solution.[5][6]

Crystal Structure

Barium chloride monohydrate crystallizes in an orthorhombic system.[3] The specific details
of its crystal lattice are provided in the table below. For comparison, the crystal structures of the
anhydrous and dihydrate forms are also included.

Lattice Constants

Compound Crystal System Space Group A)
) a=4.51,b=9.02,c=
BaClz-H20 Orthorhombic Pmcn
11.28
BaCl2-2H20 Monoclinic
a=7.87,b=473,c=
BaClz Orthorhombic Pnma

9.42

Data for BaClz-H20 from Vainshtein & Pinsker (1949) as cited by PubChem.[3] Data for BaClz
from the Materials Project.[9]

Chemical Properties and Reactions

Barium chloride monohydrate, like other forms of barium chloride, is a typical ionic salt. In
agueous solution, it behaves as a 1:2 electrolyte, dissociating into barium (Ba2*) and chloride
(CI7) ions.[1] The resulting solution is neutral, with a pH of approximately 7.[5]

Thermal Dehydration

Barium chloride dihydrate (BaClz-2H20) loses its water of crystallization in a stepwise manner
upon heating. It first converts to the monohydrate form at temperatures above 55 °C, and
subsequently becomes anhydrous above 121 °C.[1] This process is fundamental to many
analytical and synthetic procedures involving barium chloride.

The overall thermal dehydration reaction is: BaClz:2H20(s) — BaClz(s) + 2H20(g)[10]
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Thermal Dehydration Pathway of Barium Chloride Dihydrate.

Precipitation Reactions

A key reaction of barium chloride in solution is the precipitation of insoluble barium salts. The
most prominent example is the reaction with sulfate ions (SO427) to form a dense white
precipitate of barium sulfate (BaSOa4), which is insoluble in both water and acidic solutions.[1]

BaClz(aq) + NazSOas(aq) — BaSOa(s) + 2NaCl(aq)

This reaction is widely used for the qualitative and quantitative determination of sulfate ions.
[11] Similar precipitation reactions occur with other anions, such as oxalate (C20427).[1]

BaClz(aq) + Na2C204(aq) — BaC20a4(s) + 2NaCl(aq)

Experimental Protocols
Gravimetric Determination of Water of Hydration

This protocol is used to determine the number of water molecules in a hydrated salt like barium
chloride by measuring the mass lost upon heating.[12][13]
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Materials:

e Porcelain crucible and cover

e Bunsen burner

e Ring stand and clay triangle

e Analytical balance

o Desiccator

o Sample of hydrated barium chloride (BaClz:-xHz20)

Procedure:

o Crucible Preparation: Thoroughly clean a porcelain crucible and its cover. Heat them strongly
with a Bunsen burner for approximately 5 minutes to remove any adsorbed moisture.[14]

e Cooling and Weighing: Allow the crucible and cover to cool to room temperature inside a
desiccator to prevent reabsorption of atmospheric moisture. Once cooled, weigh the empty
crucible and cover accurately on an analytical balance.[15]

o Sample Addition: Add approximately 2-4 grams of the hydrated barium chloride salt to the
crucible. Weigh the crucible, cover, and sample together accurately.[14]

o Heating: Place the crucible with the sample on the clay triangle. Heat gently at first for 5-10
minutes, with the cover slightly ajar to allow water vapor to escape. Then, increase the heat
until the bottom of the crucible glows red, and maintain this temperature for at least 10-15
minutes to ensure all water of hydration is driven off.[14]

e Cooling and Final Weighing: Turn off the Bunsen burner and allow the crucible to cool
completely to room temperature in a desiccator. Once cool, weigh the crucible, cover, and
the remaining anhydrous salt.[15]

e Calculations:
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o Mass of hydrated salt = (Mass of crucible + cover + sample) - (Mass of empty crucible +
cover)

o Mass of anhydrous salt = (Mass of crucible + cover after heating) - (Mass of empty
crucible + cover)

o Mass of water lost = Mass of hydrated salt - Mass of anhydrous salt

o Moles of anhydrous BaClz = Mass of anhydrous salt / Molar mass of BaClz (208.23 g/mol )

o Moles of H20 = Mass of water lost / Molar mass of H20 (18.015 g/mol )

o Ratio (x) = Moles of H20 / Moles of anhydrous BaClz
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Experimental Workflow for Gravimetric Analysis.
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Synthesis of Barium Chloride from Barium Carbonate

This method describes the preparation of barium chloride from the reaction of barium
carbonate with hydrochloric acid.[16][17]

Materials:

e Barium carbonate (BaCOs)

e Hydrochloric acid (HCI), ~10% solution

e Distilled water

o Glass beaker or porcelain evaporating dish
e Stirring rod

e Heating apparatus

e Filtration setup (funnel, filter paper)
Procedure:

o Slurry Preparation: In a large beaker, create a slurry by mixing each gram of barium
carbonate with approximately 5 mL of distilled water.[16]

e Acid Addition: Slowly and with constant stirring, add a slight excess of 10% hydrochloric acid
to the barium carbonate slurry. Add the acid in small portions to control the effervescence
(release of CO2 gas).[16][17] The reaction is: BaCOs(s) + 2HCIl(aq) — BaClz(aq) + H20(l) +
CO2(9)

o Neutralization and Heating: Continue adding acid until the solution is neutral to litmus paper.
Heat the resulting solution to boiling to expel any remaining dissolved CO2.[17]

« Purification (Optional): If impurities like iron are present, they can be precipitated by adding a
small amount of barium peroxide and boiling for a few minutes.[17]

o Filtration: Filter the hot solution to remove any insoluble impurities.[16]
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o Crystallization: Allow the clear filtrate to cool slowly at room temperature. Barium chloride
dihydrate crystals will form.

» Drying: Decant the supernatant liquid and wash the crystals with a small amount of cold
distilled water. The crystals can then be dried at room temperature.[17]

Safety and Handling

Barium chloride and all its soluble salts are highly toxic if ingested or inhaled.[1][8] Acute
exposure can affect the nervous system and lead to hypokalemia, which may cause cardiac
and muscular disorders.[18] Appropriate personal protective equipment, including gloves and
safety glasses, should be worn at all times. Work should be conducted in a well-ventilated area
to avoid dust inhalation.[18] In case of ingestion, sodium sulfate or magnesium sulfate can be
administered as an antidote, as they precipitate the toxic barium ions into the much less toxic
barium sulfate.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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